2-(1H-Pyrazol-3-YL)acetonitrile
Overview
Description
“2-(1H-Pyrazol-3-YL)acetonitrile” is a chemical compound with the molecular formula C5H5N3 and a molecular weight of 107.11 . It is also known as “2-(1H-pyrazol-5-yl)acetonitrile” and is used for research and development purposes .
Physical And Chemical Properties Analysis
“2-(1H-Pyrazol-3-YL)acetonitrile” has several physical and chemical properties. It has an ACD/LogP of -0.307, an ACD/LogD (pH 5.5) of -0.31, an ACD/LogD (pH 7.4) of -0.31, and an ACD/KOC (pH 5.5) of 16.22. It also has a molar refractivity of 28.24 cm^3, a molar volume of 87.18 cm^3, a polarizability of 11.195×10^-24 cm^3, a surface tension of 63.312 dyne/cm, and a density of 1.229 g/cm^3. The compound has a flash point of 118.236 °C, an enthalpy of vaporization of 57.783 kJ/mol, and a boiling point of 334.832 °C at 760 mmHg .
Scientific Research Applications
Chemical Synthesis
“2-(1H-Pyrazol-3-YL)acetonitrile” is a chemical compound with the CAS Number: 135237-01-3 . It is used in various chemical synthesis processes due to its unique properties .
Drug Development
This compound has potential for investigation as a lead compound in drug discovery processes. Researchers might explore its interaction with specific biological targets or design analogs with optimized properties.
Biochemical Studies
As a probe molecule, “2-(1H-Pyrazol-3-YL)acetonitrile” is used in biochemical studies. It helps in understanding the interaction between various biochemical entities.
Synthetic Biology
In the field of synthetic biology, this compound is used as a reagent. Synthetic biology involves designing and constructing new biological parts, devices, and systems.
C–H Functionalization
A Rhodium (III)-catalyzed and solvent-controlled C–H bond functionalization of “2-(1H-Pyrazol-1-yl)pyridine” with internal alkynes has been described . This provides a straightforward way for the divergent synthesis of either C–H alkenylation products or indazole products in moderate to good yields .
Divergent Synthesis
The compound is used in divergent synthesis processes . This involves the transformation of a single precursor into two or more different compounds.
Safety and Hazards
“2-(1H-Pyrazol-3-YL)acetonitrile” is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . In case of inhalation, move the victim into fresh air and give artificial respiration if necessary. If the chemical contacts the skin, remove contaminated clothing and wash off with soap and plenty of water. If it contacts the eyes, rinse with pure water for at least 15 minutes. If ingested, rinse the mouth with water and do not induce vomiting .
Mechanism of Action
Target of Action
Pyrazole derivatives, which include 2-(1h-pyrazol-3-yl)acetonitrile, have been reported to exhibit a broad range of biological activities .
Mode of Action
It’s worth noting that pyrazole derivatives have been reported to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Compounds with a pyrazole moiety have been associated with a variety of biological activities, suggesting they may interact with multiple biochemical pathways .
Result of Action
Pyrazole derivatives have been associated with a range of biological activities, indicating that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
2-(1H-pyrazol-5-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3/c6-3-1-5-2-4-7-8-5/h2,4H,1H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGBOXGVHHSLXPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90576067 |
Source
|
| Record name | (1H-Pyrazol-5-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90576067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
107.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-Pyrazol-3-YL)acetonitrile | |
CAS RN |
135237-01-3 |
Source
|
| Record name | (1H-Pyrazol-5-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90576067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(1H-Pyrazol-3-yl)acetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
